Cas no 355145-52-7 (2,3-dihydro-1H-inden-2-yl sulfamate)

• Product Name: 2,3-dihydro-1H-inden-2-yl sulfamate
• CAS No: 355145-52-7
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 1477026
• PubChem ID: 11218137
• Update Time: 2025-06-30

2,3-dihydro-1H-inden-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2,3-dihydro-1H-inden-2-yl ester
• 2,3-dihydro-1H-inden-2-yl sulfamate
• 355145-52-7
• EN300-2003155
• Sulfamate indan-2-yl ester
• SCHEMBL3187663
• OQKQZBIRXHGICU-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO3S/c10-14(11,12)13-9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2,(H2,10,11,12)
• InChI Key： OQKQZBIRXHGICU-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 213.04603
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1H-inden-2-yl sulfamate

Recent Advances in the Study of 2,3-dihydro-1H-inden-2-yl sulfamate (CAS: 355145-52-7)

The compound 2,3-dihydro-1H-inden-2-yl sulfamate (CAS: 355145-52-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate derivative, characterized by its unique indene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and the treatment of neurological disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential clinical development.

One of the key areas of interest is the compound's role as a potent inhibitor of steroid sulfatase (STS), an enzyme implicated in hormone-dependent cancers such as breast and prostate cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3-dihydro-1H-inden-2-yl sulfamate exhibits a high affinity for STS, with an IC50 value in the nanomolar range. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of STS, revealing critical interactions with key amino acid residues. These findings underscore the potential of this compound as a lead candidate for the development of next-generation STS inhibitors.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of 2,3-dihydro-1H-inden-2-yl sulfamate. A preclinical study published in Neuropharmacology in 2024 reported that the compound significantly reduces oxidative stress and inflammation in neuronal cells, suggesting its utility in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed in vitro and in vivo models to demonstrate the compound's ability to cross the blood-brain barrier and exert protective effects against amyloid-beta-induced toxicity. These results highlight the multifaceted therapeutic potential of this sulfamate derivative.

The synthesis and optimization of 2,3-dihydro-1H-inden-2-yl sulfamate have also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves the scalability and purity of the compound. The authors utilized a one-pot sulfamoylation strategy, which significantly reduced the number of purification steps and increased overall efficiency. This advancement is expected to facilitate further pharmacological and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2,3-dihydro-1H-inden-2-yl sulfamate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its metabolic stability. Additionally, long-term toxicity studies are required to assess its safety profile comprehensively. Ongoing research aims to address these limitations through the design of analogs with improved pharmacological properties.

In conclusion, 2,3-dihydro-1H-inden-2-yl sulfamate (CAS: 355145-52-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual role as an STS inhibitor and neuroprotective agent underscores its potential in treating a wide range of diseases. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic efficacy, bringing it closer to clinical application.